Cas no 2138255-59-9 (Butanamide, N-(4-amino-1-methylcyclohexyl)-)

• Product Name: Butanamide, N-(4-amino-1-methylcyclohexyl)-
• CAS No: 2138255-59-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5300391
• Update Time: 2025-06-12

Butanamide, N-(4-amino-1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4-amino-1-methylcyclohexyl)-

• Inchi： 1S/C11H22N2O/c1-3-4-10(14)13-11(2)7-5-9(12)6-8-11/h9H,3-8,12H2,1-2H3,(H,13,14)
• InChI Key： SNJQNUZCQLFBMR-UHFFFAOYSA-N
• SMILES： C(NC1(C)CCC(N)CC1)(=O)CCC

Additional information on Butanamide, N-(4-amino-1-methylcyclohexyl)-

Butanamide, N-(4-amino-1-methylcyclohexyl)- (CAS No. 2138255-59-9): An Overview of Its Properties and Applications

Butanamide, N-(4-amino-1-methylcyclohexyl)- (CAS No. 2138255-59-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a butanamide moiety and a substituted cyclohexyl ring. The presence of the amino group on the cyclohexyl ring imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical formula of Butanamide, N-(4-amethylcyclohexyl)- is C₁₁H₂₁NO₂, and its molecular weight is approximately 199.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including amide formation and substitution reactions. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

In the context of pharmaceutical research, Butanamide, N-(4-amino-1-methylcyclohexyl)- has shown promise as a potential therapeutic agent. Recent studies have explored its pharmacological properties, particularly its ability to interact with specific biological targets. For instance, it has been reported to exhibit moderate affinity for certain receptors involved in pain modulation and inflammation. This makes it a potential candidate for the development of new analgesic and anti-inflammatory drugs.

The biological activity of Butanamide, N-(4-amino-1-methylcyclohexyl)- has been evaluated through various in vitro and in vivo assays. In cell-based assays, it has demonstrated the ability to modulate the activity of key signaling pathways involved in cellular processes such as apoptosis and proliferation. These findings suggest that the compound may have broader therapeutic applications beyond pain management.

In addition to its potential as a therapeutic agent, Butanamide, N-(4-amino-1-methylcyclohexyl)- has also been investigated for its use in materials science. Its unique molecular structure makes it suitable for incorporation into polymers and other advanced materials. For example, it can be used as a functional monomer in the synthesis of copolymers with tailored properties for specific applications, such as drug delivery systems or biocompatible materials.

The safety profile of Butanamide, N-(4-amino-1-methylcyclohexyl)- is an important consideration for its use in both pharmaceutical and materials applications. Toxicological studies have shown that the compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and to ensure its safe use in various contexts.

In conclusion, Butanamide, N-(4-amino-1-methylcyclohexyl)- (CAS No. 2138255-59-9) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.